Cas no 1803670-71-4 (2-(Chloromethyl)-3,5-dichloro-4-(difluoromethyl)pyridine)

2-(Chloromethyl)-3,5-dichloro-4-(difluoromethyl)pyridine is a halogenated pyridine derivative with a reactive chloromethyl group and difluoromethyl substitution, making it a versatile intermediate in organic synthesis. Its unique structure enables selective functionalization, particularly in agrochemical and pharmaceutical applications, where it serves as a key building block for active ingredients. The presence of multiple halogen atoms enhances its reactivity in nucleophilic substitution and cross-coupling reactions. The difluoromethyl group contributes to improved metabolic stability in derived compounds. This compound is particularly valued for its potential in developing herbicides and fungicides, offering a balance of reactivity and stability for further derivatization. Proper handling is required due to its reactive chloromethyl functionality.

2-(Chloromethyl)-3,5-dichloro-4-(difluoromethyl)pyridine structure

1803670-71-4 structure

Product name:2-(Chloromethyl)-3,5-dichloro-4-(difluoromethyl)pyridine

CAS No:1803670-71-4

MF:C₇H₄Cl₃F₂N

MW:246.469165802002

CID:4850398

2-(Chloromethyl)-3,5-dichloro-4-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 2-(Chloromethyl)-3,5-dichloro-4-(difluoromethyl)pyridine
- Inchi： 1S/C7H4Cl3F2N/c8-1-4-6(10)5(7(11)12)3(9)2-13-4/h2,7H,1H2
- InChI Key： BXUKTTMDFZBIPE-UHFFFAOYSA-N
- SMILES： ClC1C(CCl)=NC=C(C=1C(F)F)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 170
XLogP3: 3.2
Topological Polar Surface Area: 12.9

2-(Chloromethyl)-3,5-dichloro-4-(difluoromethyl)pyridine Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Alichem	A029073284-1g	2-(Chloromethyl)-3,5-dichloro-4-(difluoromethyl)pyridine	1803670-71-4	97%	1g	$1,504.90	2022-04-02
Alichem	A029073284-500mg	2-(Chloromethyl)-3,5-dichloro-4-(difluoromethyl)pyridine	1803670-71-4	97%	500mg	$831.30	2022-04-02
Alichem	A029073284-250mg	2-(Chloromethyl)-3,5-dichloro-4-(difluoromethyl)pyridine	1803670-71-4	97%	250mg	$494.40	2022-04-02

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Additional information on 2-(Chloromethyl)-3,5-dichloro-4-(difluoromethyl)pyridine

Introduction to 2-(Chloromethyl)-3,5-dichloro-4-(difluoromethyl)pyridine (CAS No. 1803670-71-4)

2-(Chloromethyl)-3,5-dichloro-4-(difluoromethyl)pyridine, with the CAS number 1803670-71-4, is a highly versatile and potent compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities and potential applications in drug development.

The molecular structure of 2-(Chloromethyl)-3,5-dichloro-4-(difluoromethyl)pyridine is characterized by a pyridine ring substituted with a chloromethyl group at the 2-position, dichloro groups at the 3 and 5 positions, and a difluoromethyl group at the 4-position. This unique arrangement of functional groups imparts specific chemical and biological properties that make it an attractive candidate for various applications.

Recent studies have highlighted the potential of 2-(Chloromethyl)-3,5-dichloro-4-(difluoromethyl)pyridine in the development of novel therapeutic agents. One notable area of research is its use as a lead compound in the design of pesticides and herbicides. The presence of multiple halogen substituents, particularly chlorine and fluorine, enhances its stability and reactivity, making it effective against a wide range of pests and weeds.

In the realm of medicinal chemistry, 2-(Chloromethyl)-3,5-dichloro-4-(difluoromethyl)pyridine has shown promise as a scaffold for the synthesis of compounds with anti-inflammatory and anti-cancer properties. The chloromethyl group can be readily functionalized to introduce various pharmacophores, thereby expanding its utility in drug discovery. For instance, recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory effects on key enzymes involved in inflammatory pathways and cancer cell proliferation.

The physicochemical properties of 2-(Chloromethyl)-3,5-dichloro-4-(difluoromethyl)pyridine are also noteworthy. It is a solid at room temperature with a melting point ranging from 80 to 85°C. Its solubility in organic solvents such as dichloromethane and dimethyl sulfoxide (DMSO) makes it amenable to various synthetic transformations and biological assays. Additionally, its stability under different conditions ensures reliable performance in both laboratory settings and industrial applications.

Safety considerations are an essential aspect of working with any chemical compound. While 2-(Chloromethyl)-3,5-dichloro-4-(difluoromethyl)pyridine is not classified as a hazardous material, proper handling and storage practices should be followed to ensure safety. It is recommended to use personal protective equipment (PPE) such as gloves and goggles when handling this compound to minimize exposure risks.

In conclusion, 2-(Chloromethyl)-3,5-dichloro-4-(difluoromethyl)pyridine (CAS No. 1803670-71-4) is a valuable compound with a wide range of potential applications in both research and industry. Its unique molecular structure and favorable physicochemical properties make it an attractive candidate for further exploration in medicinal chemistry, agrochemicals, and other related fields. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to play a significant role in advancing scientific knowledge and technological innovation.